Cas no 1267298-84-9 (2-(2-fluorobenzyl)succinic acid)

• Product Name: 2-(2-fluorobenzyl)succinic acid
• CAS No: 1267298-84-9
• MF: C₁₁H₁₁FO₄
• MW: 226.201047182083
• MDL: MFCD09835757
• CID: 4566082
• Update Time: 2025-06-13

2-(2-fluorobenzyl)succinic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-Fluoro-benzyl)-succinic acid
• 2-(2-fluorobenzyl)succinic acid(WXC06985)
• 2-(2-fluorobenzyl)succinic acid

• MDL： MFCD09835757
• Inchi： 1S/C11H11FO4/c12-9-4-2-1-3-7(9)5-8(11(15)16)6-10(13)14/h1-4,8H,5-6H2,(H,13,14)(H,15,16)
• InChI Key： FIZZHEMBZKNNTJ-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(CC1=CC=CC=C1F)CC(O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on 2-(2-fluorobenzyl)succinic acid

Professional Introduction to 2-(2-fluorobenzyl)succinic acid (CAS No. 1267298-84-9)

2-(2-fluorobenzyl)succinic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1267298-84-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound, featuring a succinic acid backbone substituted with a 2-fluorobenzyl group, exhibits unique chemical and biological properties that make it a valuable intermediate in the synthesis of various pharmacologically active molecules.

The structural configuration of 2-(2-fluorobenzyl)succinic acid contributes to its versatility in medicinal chemistry. The presence of the fluorine atom in the benzyl group introduces electronic and steric effects that can modulate the reactivity and binding affinity of the molecule. This feature is particularly exploited in drug design, where fluorine substitution often enhances metabolic stability, bioavailability, and target specificity. The succinic acid moiety, on the other hand, provides a reactive site for further functionalization, enabling the construction of more complex molecular architectures.

In recent years, 2-(2-fluorobenzyl)succinic acid has been explored as a key intermediate in the development of novel therapeutic agents. Its incorporation into drug candidates has shown promise in several therapeutic areas, including oncology, inflammation, and neurodegenerative disorders. For instance, researchers have leveraged its structural framework to design inhibitors targeting specific enzymatic pathways implicated in disease progression. The ability to fine-tune the pharmacokinetic and pharmacodynamic properties of these derivatives makes 2-(2-fluorobenzyl)succinic acid an indispensable tool in modern drug discovery.

One of the most compelling aspects of 2-(2-fluorobenzyl)succinic acid is its role in synthesizing small-molecule probes for biochemical studies. The compound’s well-defined structure allows researchers to develop selective ligands for protein targets, facilitating high-throughput screening and mechanistic investigations. Such probes are crucial for elucidating the function of key enzymes and receptors, which are often implicated in human diseases. The growing body of literature highlights its utility in developing inhibitors of kinases, transcription factors, and other critical biological targets.

The synthesis of 2-(2-fluorobenzyl)succinic acid (CAS No. 1267298-84-9) typically involves multi-step organic transformations, starting from commercially available precursors such as 2-fluorobenzyl bromide or chloride and diethyl succinate. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to achieve high yields and enantioselectivity. These synthetic strategies underscore the compound’s importance as a building block in industrial-scale pharmaceutical production.

Recent advancements in computational chemistry have further enhanced the understanding of 2-(2-fluorobenzyl)succinic acid’s interactions with biological targets. Molecular docking studies combined with quantum mechanical calculations have provided insights into how modifications at the fluorobenzyl and succinic acid moieties influence binding affinity and specificity. These computational approaches are increasingly integrated into drug design pipelines, accelerating the development of novel therapeutics based on this scaffold.

The pharmaceutical industry has recognized the potential of 2-(2-fluorobenzyl)succinic acid as a versatile intermediate for drug development. Several biotech companies are currently investigating derivatives of this compound for their efficacy against various diseases. Preclinical studies have demonstrated promising results in animal models, paving the way for clinical trials in humans. The compound’s ability to serve as a precursor for multiple drug candidates underscores its economic value and strategic importance in medicinal chemistry.

Beyond its pharmaceutical applications, 2-(2-fluorobenzyl)succinic acid has found utility in materials science and agrochemical research. Its unique structural features make it a candidate for developing advanced polymers with tailored properties or as an intermediate in crop protection agents. The broad spectrum of its applications highlights its interdisciplinary relevance and underscores the importance of continued research into its potential uses.

In conclusion, 2-(2-fluorobenzyl)succinic acid (CAS No. 1267298-84-9) represents a cornerstone compound in modern chemical biology and drug discovery. Its structural versatility, coupled with its role as an intermediate in synthesizing biologically active molecules, positions it as a critical asset for researchers across multiple disciplines. As scientific understanding advances, it is anticipated that new applications for this compound will continue to emerge, further solidifying its importance in both academic research and industrial applications.